Cas no 155412-64-9 (Benzoic acid, 3-(formylmethylamino)-)

• Product Name: Benzoic acid, 3-(formylmethylamino)-
• CAS No: 155412-64-9
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 1331212
• Update Time: 2024-08-18

Benzoic acid, 3-(formylmethylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(formylmethylamino)-

• Inchi： 1S/C9H9NO3/c1-10(6-11)8-4-2-3-7(5-8)9(12)13/h2-6H,1H3,(H,12,13)
• InChI Key： HJDJTNNFIKWZMK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(N(C=O)C)=C1

Computed Properties

• Exact Mass: 179.05827

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 405.7±28.0 °C(Predicted)
• PSA: 66.4
• pka: 4.09±0.10(Predicted)